1-(2-chloroethoxy)-2-methylpropane
Overview
Description
1-(2-Chloroethoxy)-2-methylpropane, also known as 1-chloropropane or 1-chloro-2-methylpropane, is an alkyl halide with a wide range of applications in the chemical industry. It is a colorless liquid that is primarily used as a solvent and in the production of polymers and other chemicals. 1-Chloropropane is also used in the synthesis of various pharmaceuticals, pesticides, and other organic compounds.
Mechanism of Action
The exact mechanism of action of 1-(2-chloroethoxy)-2-methylpropaneane is not well understood. However, it is believed to act as a proton donor in the synthesis of organic compounds, and it is also thought to be involved in the catalytic hydrogenation of alkenes. In addition, 1-(2-chloroethoxy)-2-methylpropaneane is believed to act as a Lewis acid in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
1-Chloropropane is classified as a hazardous chemical, and it is known to be toxic when ingested or inhaled in high concentrations. It is known to cause irritation of the eyes, nose, and throat, and it can also cause nausea, dizziness, and headaches. In addition, long-term exposure to high concentrations of 1-(2-chloroethoxy)-2-methylpropaneane can cause damage to the liver and kidneys.
Advantages and Limitations for Lab Experiments
1-Chloropropane has several advantages in the laboratory setting. It is a relatively inexpensive reagent, and it is also relatively stable and non-toxic. In addition, it is highly soluble in a variety of solvents, making it useful for a wide range of reactions. However, 1-(2-chloroethoxy)-2-methylpropaneane is also highly flammable and volatile, and it should be handled with caution in the laboratory.
Future Directions
1-Chloropropane is a versatile reagent with a wide range of applications in the chemical industry. In the future, it is likely to be used in the synthesis of a variety of organic compounds, including drugs, pesticides, and polymers. In addition, it may be used in the development of new catalysts and in the production of new materials. Finally, 1-(2-chloroethoxy)-2-methylpropaneane may also be used in the development of new methods for the synthesis of pharmaceuticals and other organic compounds.
Synthesis Methods
1-Chloropropane is typically synthesized by the reaction of propylene with chlorine gas in the presence of a catalyst. The reaction is carried out in a stirred-tank reactor at a temperature of 70-80°C. The reaction is exothermic, and the reaction rate is increased with the addition of a catalyst. The reaction produces a mixture of 1-(2-chloroethoxy)-2-methylpropaneane and 2-chloropropane, which can be separated by distillation.
Scientific Research Applications
1-Chloropropane has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. It is commonly used as a reagent in the synthesis of various organic compounds, such as drugs, pesticides, and polymers, and is also used as a solvent in many laboratory experiments. In addition, 1-(2-chloroethoxy)-2-methylpropaneane has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and anticoagulants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloroethoxy)-2-methylpropane involves the reaction of 2-methyl-2-propanol with 2-chloroethanol in the presence of a strong acid catalyst.", "Starting Materials": [ "2-methyl-2-propanol", "2-chloroethanol", "Strong acid catalyst" ], "Reaction": [ "Add 2-methyl-2-propanol and 2-chloroethanol to a reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and separate the organic layer", "Wash the organic layer with water and dry over anhydrous sodium sulfate", "Distill the product to obtain 1-(2-chloroethoxy)-2-methylpropane" ] } | |
CAS RN |
4963-17-1 |
Molecular Formula |
C6H13ClO |
Molecular Weight |
136.6 |
Purity |
95 |
Origin of Product |
United States |
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